2-[(cyclobutylcarbonyl)amino]-4-ethyl-5-methyl-3-thiophenecarboxamide

• IUPAC Name: 2-(cyclobutanecarbonylamino)-4-ethyl-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C13H18N2O2S/c1-3-9-7(2)18-13(10(9)11(14)16)15-12(17)8-5-4-6-8/h8H,3-6H2,1-2H3,(H2,14,16)(H,15,17)
• InChI Key: NGMIBIRHGONUCR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)C2CCC2)C
• Molecular Formula: C13H18N2O2S
• Molecular Weight: 266.36 g/mol

Description

2-[(cyclobutylcarbonyl)amino]-4-ethyl-5-methyl-3-thiophenecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as CBET and belongs to the class of thiophene-based compounds. CBET has shown promising results in preclinical studies, and its mechanism of action is being extensively studied to explore its therapeutic potential.

Scientific Research Applications

Synthesis and Chemical Properties

• A study describes a four-component Gewald reaction under organocatalyzed aqueous conditions. This process involves ethyl cyanoacetate, an α-methylene carbonyl compound, a primary or secondary amine, and sulfur, leading to the formation of 2-amino-3-carboxamide derivatives of thiophene at room temperature. The products are obtained through simple filtration and recrystallization (Abaee & Cheraghi, 2013).

Biological and Pharmacological Applications

• Research on thiophene carboxamides has indicated their potential in the synthesis of antibiotics and antimicrobial agents. For instance, 3-Amino-4-cyano-N-phenylaminothiophene-2-carboxamide was synthesized and evaluated for its antibiotic and antibacterial properties against both Gram-positive and Gram-negative bacteria (Ahmed, 2007).
• Another study synthesized Schiff bases of 2-Amino-4-(4-acetamido phenyl) Thiophene-3carboxamide and evaluated their antimicrobial activity, highlighting the potential of these compounds in pharmaceutical applications (Arora, Saravanan, Mohan, & Bhattacharjee, 2012).
• A study on the synthesis and in-vitro antimicrobial activity of novel Aminophosphinic Acids containing cyclobutane and 1,3-thiazole also presents important insights into the pharmacological applications of such compounds (Koparir, Karaarslan, Orek, & Koparır, 2011).

Applications in Organic Chemistry

• In the field of organic chemistry, these compounds are used for the development of new synthetic pathways. For example, a study on the chemistry of iminofurans explored the synthesis and intramolecular cyclization of certain thiophene derivatives (Shipilovskikh, Rubtsov, & Zalesov, 2009).
• Research has also focused on the homogeneous catalytic aminocarbonylation of iodoalkenes and iodobenzene with amino acid esters, highlighting the versatility of thiophene derivatives in catalysis and synthesis (Müller, Péczely, Skoda‐Földes, Takács, Kokotos, Bellis, & Kollár, 2005).

Miscellaneous Applications

• Additional research has explored the anti-inflammatory and antioxidant activities of certain thiophene derivatives, comparing their efficacy with standard drugs like ibuprofen (Kumar, Anupama, & Khan, 2008).
• There are also studies focused on the synthesis of thiazoles and their potential applications in various chemical and biological contexts (Kumar, Parameshwarappa, & Ila, 2013).